Cas no 1415922-86-9 (Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate)

Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate is a specialized organophosphorus compound featuring a furan-2-yl moiety and an acetamido group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of biologically active molecules or heterocyclic compounds. The phosphonate group enhances reactivity, facilitating selective transformations such as Horner-Wadsworth-Emmons olefinations or Michael additions. The furan ring contributes to its utility in constructing complex pharmacophores or agrochemical precursors. This compound’s stability under standard conditions and compatibility with diverse reaction conditions further underscore its synthetic versatility. Researchers may find it useful in medicinal chemistry or materials science applications requiring tailored phosphonate derivatives.
Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate structure
1415922-86-9 structure
Product Name:Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate
CAS No:1415922-86-9
MF:C10H14NO6P
MW:275.195024013519
CID:5817391
PubChem ID:102190007
Update Time:2025-10-05

Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate Chemical and Physical Properties

Names and Identifiers

    • dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate
    • EN300-37346807
    • 1415922-86-9
    • Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate
    • Inchi: 1S/C10H14NO6P/c1-7(12)11-10(18(14,15-2)16-3)9(13)8-5-4-6-17-8/h4-6,10H,1-3H3,(H,11,12)
    • InChI Key: SBHNUKCEDDLBCX-UHFFFAOYSA-N
    • SMILES: P(C(C(C1=CC=CO1)=O)NC(C)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 275.05587416g/mol
  • Monoisotopic Mass: 275.05587416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 94.8Ų

Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate Pricemore >>

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Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate Related Literature

Additional information on Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate

Recent Advances in the Study of Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate (CAS: 1415922-86-9)

Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate (CAS: 1415922-86-9) is a phosphonate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and signal transduction pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential applications in drug discovery.

The compound's structure, featuring a furan ring and a phosphonate group, makes it a versatile scaffold for the development of novel inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of phosphonate-based protease inhibitors, which showed promising activity against HIV-1 protease. The study utilized a combination of molecular docking and kinetic assays to elucidate the binding mechanism, revealing that the furan moiety enhances interactions with the enzyme's active site.

Further investigations have explored the compound's potential in cancer therapy. A preprint article from BioRxiv (2024) reported that derivatives of Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate exhibited selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines. The researchers attributed this activity to the compound's ability to disrupt mitochondrial function and induce apoptosis. Notably, the phosphonate group was found to play a critical role in cellular uptake and intracellular stability.

In addition to its therapeutic potential, recent synthetic methodologies have focused on optimizing the production of this compound. A 2024 paper in Organic Letters described a one-pot, catalyst-free synthesis route that significantly improved yield and purity. This advancement is expected to facilitate larger-scale production for preclinical studies. The study also highlighted the compound's stability under physiological conditions, a key factor for its further development as a drug candidate.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Pharmacokinetic studies are needed to address issues such as bioavailability and metabolic stability. However, the growing body of research underscores the potential of Dimethyl [1-acetamido-2-(furan-2-yl)-2-oxoethyl]phosphonate as a valuable tool in chemical biology and a promising lead for drug discovery. Future studies are likely to explore its applications in other disease areas, such as infectious diseases and neurodegenerative disorders.

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